Cas no 35356-81-1 ((13z)-1,4,7,10-tetraoxadispiro[4.0.46.65]hexadec-13-ene)

• Product Name: (13z)-1,4,7,10-tetraoxadispiro[4.0.46.65]hexadec-13-ene
• CAS No: 35356-81-1
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 920245
• PubChem ID: 5382385
• Update Time: 2025-04-19

(13z)-1,4,7,10-tetraoxadispiro[4.0.46.65]hexadec-13-ene Chemical and Physical Properties

Names and Identifiers

• (13z)-1,4,7,10-tetraoxadispiro[4.0.46.65]hexadec-13-ene
• (13Z)-1,4,7,10-tetraoxadispiro[4.0.4^{6}.6^{5}]hexadec-13-ene
• AC1NTJGF
• NSC139159
• NSC-139159
• CHEMBL3210539
• SMR001798062
• AKOS024405837
• MLS002920472
• DTXSID30419242
• 35356-81-1
• 1,4,7,10-TETRAOXADISPIRO(4.0.4.6)HEXADEC-13-ENE

• Inchi： 1S/C12H18O4/c1-2-4-6-12(15-9-10-16-12)11(5-3-1)13-7-8-14-11/h1-2H,3-10H2/b2-1-
• InChI Key： GYDPEDDJLLAVIV-UPHRSURJSA-N
• SMILES： O1CCOC21CCC=CCCC12OCCO1 |c:8|

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 1

Experimental Properties

• Density: 1.19
• Boiling Point: 327.3°C at 760 mmHg
• Flash Point: 129.9°C
• Refractive Index: 1.527
• PSA: 36.92
• LogP: 1.60280